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Compound of Interest

Compound Name: Boc-N-Me-Glu(Obzl)-OH

Cat. No.: B558145

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of N-
tert-Butoxycarbonyl-N-methyl-L-glutamic acid 5-benzyl ester (Boc-N-Me-Glu(Obzl)-OH), a key
building block in peptide synthesis. Due to the limited availability of specific quantitative
solubility data in publicly accessible literature, this document focuses on presenting the
available qualitative data for Boc-N-Me-Glu(Obzl)-OH and its structurally similar analogs.
Furthermore, a detailed, adaptable experimental protocol for determining precise solubility is
provided, alongside a workflow diagram illustrating its principal application in Solid-Phase
Peptide Synthesis (SPPS).

Core Properties of Boc-N-Me-Glu(Obzl)-OH

Property Value

CAS Number 200615-91-4
Molecular Formula C1sH25NOe[1]
Molecular Weight 351.4 g/mol [1]

Boc-N-Me-L-Glu(OBzl)-OH, Boc-N-methyl-L-

glutamic acid 5-benzyl ester[1]

Synonyms

Solubility Data

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b558145?utm_src=pdf-interest
https://www.benchchem.com/product/b558145?utm_src=pdf-body
https://www.benchchem.com/product/b558145?utm_src=pdf-body
https://www.benchchem.com/product/b558145?utm_src=pdf-body
https://advancedchemtech.com/product/boc-n-me-gluobzl-oh/
https://advancedchemtech.com/product/boc-n-me-gluobzl-oh/
https://advancedchemtech.com/product/boc-n-me-gluobzl-oh/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Precise quantitative solubility data for Boc-N-Me-Glu(Obzl)-OH across a wide range of organic
solvents is not extensively documented. However, qualitative data from various sources,
primarily for the closely related analog Boc-Glu(OBzl)-OH, provides valuable insights into its
general solubility behavior.

Table 1: Qualitative Solubility of Boc-N-Me-Glu(Obzl)-OH and Analogs

Compound Solvent Solubility Citation

N,N-
) ) Clearly Soluble (1
Boc-Glu(OBzl)-OH Dimethylformamide ] [2][3]
mmole in 2 ml)

(DMF)
_ _ N,N-

N-Boc-L-glutamic acid ) )

Dimethylformamide Soluble [4]
5-benzyl ester

(DMF)

N,N-

) ) Clearly Soluble (1
Boc-D-Glu-OBzI Dimethylformamide ]
mmole in 2 ml)

(DMF)
N-(tert-
Butoxycarbonyl)-L- )

Water Slightly soluble [5]

glutamic acid 5-

benzylester

Experimental Protocol for Solubility Determination

For applications requiring precise solubility values, the following experimental protocol, adapted
from methodologies for similar protected amino acids, offers a robust framework for
determination.

Objective: To determine the quantitative solubility of Boc-N-Me-Glu(Obzl)-OH in various
organic solvents at a specified temperature.

Materials:

e Boc-N-Me-Glu(Obzl)-OH
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e Selected organic solvents (e.g., DMF, DCM, Ethyl Acetate, Methanol, Acetonitrile)
e Analytical balance

 Vials with screw caps

o Constant temperature shaker/incubator

e Syringe filters (0.22 pm)

¢ High-Performance Liquid Chromatography (HPLC) system with a UV detector

e Volumetric flasks and pipettes

Procedure:

e Preparation of Standard Solutions:

o Accurately weigh a known amount of Boc-N-Me-Glu(Obzl)-OH and dissolve it in a
suitable solvent in which it is freely soluble (e.g., DMF) to prepare a stock solution of
known concentration.

o From the stock solution, prepare a series of standard solutions of decreasing
concentrations through serial dilution. These will be used to generate a calibration curve.

o Sample Preparation and Equilibration:

o

Add an excess amount of Boc-N-Me-Glu(Obzl)-OH to a series of vials, ensuring there is
undissolved solid.

o

Add a known volume of the desired organic solvent to each vial.

[¢]

Seal the vials and place them in a constant temperature shaker/incubator.

[¢]

Allow the samples to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure
saturation.

o Sample Analysis:
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o After equilibration, carefully withdraw a sample from the supernatant of each vial using a
syringe and filter it through a 0.22 um syringe filter to remove any undissolved solids.

o Dilute the filtered supernatant with a suitable solvent to a concentration within the linear
range of the analytical method.

o Analyze the diluted sample and the standard solutions by HPLC. A typical method would
involve a C18 column and a mobile phase of acetonitrile and water with a UV detector set
to an appropriate wavelength (e.g., around 254 nm).

e Data Analysis:

o Construct a calibration curve by plotting the peak area from the HPLC analysis of the
standard solutions against their known concentrations.

o Use the peak area of the diluted sample to determine its concentration from the calibration
curve.

o Calculate the solubility of Boc-N-Me-Glu(Obzl)-OH in the test solvent by taking into
account the dilution factor.

Application in Peptide Synthesis

Boc-N-Me-Glu(Obzl)-OH is primarily used as a building block in Solid-Phase Peptide
Synthesis (SPPS). The N-methylation can enhance the resulting peptide's resistance to
enzymatic degradation, while the Boc and benzyl protecting groups are part of a common
protection strategy.
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General workflow of Solid-Phase Peptide Synthesis (SPPS).
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Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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